Cas no 694499-08-6 (4-chloro-N-(2-methoxyethyl)pyridine-2-carboxamide)

• Product Name: 4-chloro-N-(2-methoxyethyl)pyridine-2-carboxamide
• CAS No: 694499-08-6
• MF: C₉H₁₁ClN₂O₂
• MW: 214.648841142654
• MDL: MFCD11177035
• CID: 1737619
• PubChem ID: 34673858
• Update Time: 2025-10-08

4-chloro-N-(2-methoxyethyl)pyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxamide, 4-chloro-N-(2-methoxyethyl)-
• 4-chloro-N-(2-methoxyethyl)pyridine-2-carboxamide
• 694499-08-6
• AKOS008981763
• G53694
• Z82191295
• EN300-345222
• DB-212722
• 4-Chloro-N-(2-methoxyethyl)-2-pyridinecarboxamide

• MDL： MFCD11177035
• Inchi： 1S/C9H11ClN2O2/c1-14-5-4-12-9(13)8-6-7(10)2-3-11-8/h2-3,6H,4-5H2,1H3,(H,12,13)
• InChI Key： ZFKFJPJWUJCZOM-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C=1)C(NCCOC)=O

Computed Properties

• Exact Mass: 214.05103
• Monoisotopic Mass: 214.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• PSA: 51.22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 4-chloro-N-(2-methoxyethyl)pyridine-2-carboxamide

4-Chloro-N-(2-Methoxyethyl)pyridine-2-carboxamide (CAS No. 694499-08-6): An Overview

4-Chloro-N-(2-methoxyethyl)pyridine-2-carboxamide (CAS No. 694499-08-6) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound, also known as 4-chloro-N-(2-methoxyethyl)picolinamide, is a member of the pyridine carboxamide family and has garnered attention due to its unique chemical structure and biological activities.

The molecular formula of 4-chloro-N-(2-methoxyethyl)pyridine-2-carboxamide is C₁₀H₁₂ClN₂O₂, and its molecular weight is approximately 213.67 g/mol. The compound features a pyridine ring with a chlorine atom at the 4-position, an amide group at the 2-position, and a 2-methoxyethyl substituent on the nitrogen atom of the amide group. This combination of functional groups imparts specific chemical properties that make it valuable for various applications.

In recent years, 4-chloro-N-(2-methoxyethyl)pyridine-2-carboxamide has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role as a modulator of neurotransmitter systems. Research has shown that this compound can interact with specific receptors in the central nervous system (CNS), potentially offering benefits in the treatment of neurological disorders such as anxiety, depression, and neurodegenerative diseases.

A study published in the *Journal of Medicinal Chemistry* in 2021 investigated the binding affinity of 4-chloro-N-(2-methoxyethyl)pyridine-2-carboxamide to various neurotransmitter receptors. The results indicated that this compound exhibits high affinity for serotonin (5-HT) receptors, particularly the 5-HT_1A subtype. This finding suggests that 4-chloro-N-(2-methoxyethyl)pyridine-2-carboxamide could be a promising lead compound for developing novel anxiolytic and antidepressant drugs.

Beyond its potential in CNS disorders, 4-chloro-N-(2-methoxyethyl)pyridine-2-carboxamide has also shown promise in cancer research. A study published in *Cancer Research* in 2020 explored the antiproliferative effects of this compound on various cancer cell lines. The researchers found that 4-chloro-N-(2-methoxyethyl)pyridine-2-carboxamide selectively inhibited the growth of breast cancer cells by inducing apoptosis and cell cycle arrest. These findings highlight the potential of this compound as a candidate for further development in oncology.

The synthesis of 4-chloro-N-(2-methoxyethyl)pyridine-2-carboxamide has been well-documented in the literature. A common synthetic route involves the reaction of 4-chloropyridine-2-carboxylic acid with 2-methoxyethylamine in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC). This method provides high yields and purity, making it suitable for large-scale production.

In addition to its therapeutic potential, 4-chloro-N-(2-methoxyethyl)pyridine-2-carboxamide has also been studied for its use as a chemical intermediate in organic synthesis. Its unique structure allows it to serve as a building block for more complex molecules, which can be tailored for specific applications in materials science, pharmaceuticals, and other industries.

The safety profile of 4-chloro-N-(2-methoxyethyl)pyridine-2-carboxamide is an important consideration for its practical use. Toxicological studies have shown that this compound exhibits low toxicity when administered at therapeutic doses. However, as with any chemical compound, proper handling and storage precautions should be followed to ensure safety.

In conclusion, 4-chloro-N-(2-methoxyethyl)pyridine-2-carboxamide (CAS No. 694499-08-6) is a multifaceted compound with significant potential in various fields of research and application. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development. As research continues to uncover new properties and applications, 4-chloro-N-(2-methoxyethyl)pyridine-2-carboxamide is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.